Cas no 2680875-31-2 (2-Acetamido-5-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Acetamido-5-hydroxypyridine-3-carboxylic acid
• CAS No: 2680875-31-2
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 5653552
• PubChem ID: 165918702
• Update Time: 2025-08-04

2-Acetamido-5-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-5-hydroxypyridine-3-carboxylic acid
• EN300-28271943
• 2680875-31-2
• 2-Acetamido-5-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C8H8N2O4/c1-4(11)10-7-6(8(13)14)2-5(12)3-9-7/h2-3,12H,1H3,(H,13,14)(H,9,10,11)
• InChI Key： UQCBDPKRQDBIHG-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C(C(=O)O)=C1)NC(C)=O

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99.5Ų

Additional information on 2-Acetamido-5-hydroxypyridine-3-carboxylic acid

Comprehensive Guide to 2-Acetamido-5-hydroxypyridine-3-carboxylic acid (CAS No. 2680875-31-2): Properties, Applications, and Market Insights

2-Acetamido-5-hydroxypyridine-3-carboxylic acid (CAS No. 2680875-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic carboxylic acid derivative combines unique structural features, making it valuable for various applications. With the growing interest in pyridine derivatives and their potential in drug discovery, this compound has become a subject of intense study among researchers and industry professionals.

The molecular structure of 2-Acetamido-5-hydroxypyridine-3-carboxylic acid features both hydroxyl and carboxyl functional groups, which contribute to its distinctive chemical properties. These characteristics make it particularly useful as a building block in organic synthesis and medicinal chemistry. Recent studies have explored its potential as a precursor for developing novel pharmaceutical intermediates, especially in the creation of targeted therapies.

One of the most searched questions about this compound relates to its solubility characteristics. 2-Acetamido-5-hydroxypyridine-3-carboxylic acid demonstrates moderate solubility in polar organic solvents and limited solubility in water, which is a crucial consideration for researchers working with this material. Its stability profile under various pH conditions has also been a topic of interest in pharmaceutical formulation studies.

In the context of current research trends, this compound has shown promise in the development of enzyme inhibitors. The presence of both hydrogen bond donor and acceptor sites in its structure allows for potential interactions with biological targets. This has led to investigations into its application for therapeutic agent development, particularly in areas such as inflammation and metabolic disorders.

The synthesis of 2-Acetamido-5-hydroxypyridine-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available pyridine precursors. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yield and reduce environmental impact. These developments align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Analytical characterization of this compound requires specialized techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the purity and structural integrity of 2-Acetamido-5-hydroxypyridine-3-carboxylic acid, particularly when used in sensitive applications. The compound typically appears as a white to off-white crystalline powder with characteristic spectroscopic signatures.

From a commercial perspective, the demand for specialty pyridine derivatives like this compound has been steadily increasing. Pharmaceutical companies and research institutions are the primary consumers, utilizing it for drug discovery programs and medicinal chemistry projects. The global market for such fine chemicals is expected to grow significantly in the coming years, driven by advancements in personalized medicine.

Storage and handling of 2-Acetamido-5-hydroxypyridine-3-carboxylic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability. These storage conditions are similar to those recommended for most organic intermediates used in research settings.

Recent patent literature reveals growing interest in applications of this compound, particularly in combination with other bioactive molecules. Several filings describe its use in creating novel molecular scaffolds for drug development, highlighting its versatility in medicinal chemistry. This trend underscores the compound's potential to contribute to future therapeutic breakthroughs.

Quality control standards for 2-Acetamido-5-hydroxypyridine-3-carboxylic acid typically specify minimum purity levels, often ≥95% or higher for research-grade material. Suppliers may offer different grades of the compound, with analytical standards available for specialized applications. These specifications are crucial for researchers requiring consistent performance in their experiments.

The future research directions for this compound appear promising, with potential applications extending beyond its current uses. Investigations into its biological activity profile and possible modifications to enhance its properties are active areas of study. As the scientific community continues to explore the potential of functionalized pyridines, compounds like 2-Acetamido-5-hydroxypyridine-3-carboxylic acid will likely play increasingly important roles in pharmaceutical innovation.